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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907 Get Quote

Technical Support Center: DL-Norepinephrine
Tartrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of DL-
Norepinephrine tartrate in physiological buffers. Below you will find troubleshooting guides

and frequently asked questions (FAQs) to address specific issues you may encounter during

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of DL-Norepinephrine tartrate in common laboratory solvents?

A1: The solubility of DL-Norepinephrine tartrate can vary depending on the solvent and pH. It

is generally soluble in aqueous solutions, but its stability in these solutions can be a concern.

Q2: My DL-Norepinephrine tartrate solution has turned a pink, red, or brown color. What

should I do?

A2: This discoloration indicates oxidation and degradation of the norepinephrine molecule.[1]

This process is accelerated by exposure to light, oxygen, elevated temperatures, and alkaline

pH (above 6.0).[1] It is strongly recommended to discard the discolored solution as its use

could lead to inaccurate and unreliable experimental results.[1] To prevent this, always protect
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norepinephrine solutions from light and store them at the recommended temperature.[1]

Preparing fresh solutions for each experiment is the best practice.[1]

Q3: I've observed a precipitate in my DL-Norepinephrine tartrate solution after thawing or

during storage. What is the cause and can I still use it?

A3: Precipitate formation can occur due to several factors, including repeated freeze-thaw

cycles or storage at an inappropriate pH, leading to the formation of insoluble degradation

products.[1] It could also indicate an incompatibility with the diluent or storage container.[1] You

should not use a solution with a visible precipitate.[1] Solutions should always be clear and

colorless.[1] To avoid this, prepare fresh solutions, avoid multiple freeze-thaw cycles by

aliquoting your stock solution, and ensure the pH of your solution is within the stable range.[1]

Q4: My experimental results with norepinephrine are inconsistent. What could be the

underlying issue?

A4: Inconsistent results are often a consequence of norepinephrine degradation.[1] The

stability of norepinephrine is highly sensitive to storage and handling conditions.[2] Using a

degraded solution will result in a lower effective concentration and, consequently, variable

experimental outcomes.[1] Always use freshly prepared or properly stored norepinephrine

solutions. For critical experiments, it is advisable to perform a quality control check on your

stock solution to confirm its concentration and purity. Consider preparing single-use aliquots of

your stock solution to minimize the handling of the main stock.[1]

Q5: What is the optimal pH for storing DL-Norepinephrine tartrate solutions?

A5: For optimal stability, DL-Norepinephrine tartrate solutions should be maintained in an

acidic pH range, ideally between 3.0 and 4.5.[1][3] Norepinephrine is more susceptible to

degradation in alkaline conditions (pH > 6).[3]
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Issue Possible Cause(s) Recommended Solution(s)

Difficulty Dissolving DL-

Norepinephrine Tartrate

Inappropriate solvent; Low

temperature of the solvent.

Use an appropriate solvent

such as PBS (pH 7.2), DMSO,

or dimethyl formamide.[4]

Gentle warming and vortexing

can aid dissolution.[5] For

aqueous solutions, the use of

an ultrasonic bath may be

necessary.[6]

Rapid Loss of Norepinephrine

Activity in Cell Culture

Degradation in culture medium

due to physiological pH (~7.4)

and oxygen levels.[3]

Prepare a concentrated stock

solution with antioxidants (e.g.,

0.1% L-ascorbic acid).[3][5]

Add the stock solution to the

culture medium immediately

before the experiment.

Minimize the time the

compound is in the incubator.

Solution Color Change

(Pink/Red/Brown)

Oxidation of the catechol

moiety.[1] This is accelerated

by light, heat, oxygen, and

alkaline pH.[1][3][7]

Discard the solution.[1]

Prepare fresh solutions and

protect them from light by

using amber vials or wrapping

containers in foil.[1][5] Store

solutions at recommended

cold temperatures.[3]

Precipitate Formation

Multiple freeze-thaw cycles;

Inappropriate pH leading to

degradation products;

Incompatibility with diluent or

container.[1]

Do not use the solution.[1]

Prepare fresh solutions and

aliquot to avoid repeated

freeze-thaw cycles.[5] Ensure

the solution's pH is within the

stable range (3.0-4.5).[1][3]

Use low-protein-binding tubes.

[3]

Quantitative Data Summary
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Table 1: Solubility of (-)-Norepinephrine (bitartrate hydrate)

Solvent Approximate Solubility

PBS (pH 7.2) ~10 mg/mL[4][5][8]

DMSO ~25 mg/mL[4][8]

Dimethyl formamide ~10 mg/mL[4][8]

Water 1 mg/mL[5]

H₂O 35 mg/mL (with ultrasonic)[6]

Table 2: Stability of Noradrenaline Solutions

Storage Condition Diluent Stability

Refrigerated (+5±3°C) 0.9% NaCl Up to 1 year[2][5]

Frozen (-20±5°C) 0.9% NaCl Up to 1 year[2][5]

Room Temperature (+25±2°C) 0.9% NaCl
Up to 3 months (in COC vials)

[2][5]

4°C Water Up to 5 days[5]

4°C (protected from light) NS or D5W Up to 61 days[9]

4°C (exposed to light) NS or D5W
90% of initial concentration

after 39 days[9]

Experimental Protocols
Protocol for the Preparation of DL-Norepinephrine Tartrate Stock Solution (10 mM)

Materials:

DL-Norepinephrine bitartrate monohydrate (MW: 337.28 g/mol )[5]

Phosphate-Buffered Saline (PBS), sterile
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L-ascorbic acid[5]

Sterile, light-protecting microcentrifuge tubes[5]

0.22 µm syringe filter[5]

Calibrated analytical balance

Vortex mixer

Procedure:

Prepare Solvent with Antioxidant:

Prepare a stock solution of 100 mM L-ascorbic acid in sterile water.

Filter sterilize the ascorbic acid solution using a 0.22 µm syringe filter.[5]

Add the sterile ascorbic acid solution to the sterile PBS to a final concentration of 0.1%

(w/v) to act as an antioxidant.[3]

Weighing DL-Norepinephrine Bitartrate:

On a calibrated analytical balance, carefully weigh out 3.37 mg of DL-Norepinephrine

bitartrate monohydrate for every 1 mL of 10 mM stock solution to be prepared.[5] Perform

this in a draft-free environment.

Dissolving DL-Norepinephrine Bitartrate:

Transfer the weighed powder to a sterile, light-protecting microcentrifuge tube.[5]

Add the prepared PBS with ascorbic acid to the tube to achieve the final desired

concentration of 10 mM.[5]

Vortex the tube gently until the powder is completely dissolved.[5]

Visually inspect the solution to ensure there are no undissolved particles.[5]

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[5]

Store the aliquots at -20°C for long-term storage (up to 1 year) or at 4°C for short-term use

(up to 5 days).[5] Always protect the solution from light.[5]

Visualizations

Prepare PBS with
0.1% Ascorbic Acid

Dissolve in Prepared PBS
to 10 mM

Weigh DL-Norepinephrine
Bitartrate

Vortex Gently to
Completely Dissolve

Aliquot into Light-Protecting,
Single-Use Tubes

Store at -20°C (Long-term)
or 4°C (Short-term)

Click to download full resolution via product page

Preparation of DL-Norepinephrine Tartrate Stock Solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Noradrenaline_for_In_Vitro_Cellular_Assays.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Noradrenaline_for_In_Vitro_Cellular_Assays.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Noradrenaline_for_In_Vitro_Cellular_Assays.pdf
https://www.benchchem.com/product/b1679907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Norepinephrine

α1-Adrenergic Receptor

 Binds

α2-Adrenergic Receptor

 Binds

β1-Adrenergic Receptor

 Binds

Gq Protein Activation Gi Protein Activation Gs Protein Activation

Phospholipase C (PLC)
Activation

↑ IP3 and DAG

↑ Intracellular Ca²⁺

Smooth Muscle Contraction,
Vasoconstriction

Adenylyl Cyclase
Inhibition

↓ cAMP

Inhibition of Neurotransmitter
Release

Adenylyl Cyclase
Activation

↑ cAMP

↑ Heart Rate,
↑ Contractility

Click to download full resolution via product page

Norepinephrine Signaling Pathways.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1679907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1679907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/storage_conditions_to_maintain_the_stability_of_noradrenalone.pdf
https://ejhp.bmj.com/content/27/e1/e93
https://www.benchchem.com/pdf/common_degradation_products_of_noradrenalone_and_how_to_avoid_them.pdf
https://cdn.caymanchem.com/cdn/insert/16673.pdf
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Noradrenaline_for_In_Vitro_Cellular_Assays.pdf
https://www.medchemexpress.com/dl-norepinephrine-tartrate.html
https://www.researchgate.net/publication/225052289_Ficts_and_facts_of_epinephrine_and_norepinephrine_stability_in_injectable_solutions
https://www.caymanchem.com/product/16673/minus-norepinephrine-bitartrate-hydrate
https://www.cjhp-online.ca/index.php/cjhp/article/view/896
https://www.cjhp-online.ca/index.php/cjhp/article/view/896
https://www.benchchem.com/product/b1679907#dl-norepinephrine-tartrate-solubility-issues-in-physiological-buffers
https://www.benchchem.com/product/b1679907#dl-norepinephrine-tartrate-solubility-issues-in-physiological-buffers
https://www.benchchem.com/product/b1679907#dl-norepinephrine-tartrate-solubility-issues-in-physiological-buffers
https://www.benchchem.com/product/b1679907#dl-norepinephrine-tartrate-solubility-issues-in-physiological-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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